Cas no 94212-06-3 (Phenol, 4-(1-phenyl-1H-benzimidazol-2-yl)-)

• Product name: Phenol, 4-(1-phenyl-1H-benzimidazol-2-yl)-
• CAS No: 94212-06-3
• MF: C₁₉H₁₄N₂O
• MW: 286.327264308929
• CID: 1983483
• PubChem ID: 135601299

Phenol, 4-(1-phenyl-1H-benzimidazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-(1-phenyl-1H-benzimidazol-2-yl)-
• DB-395389
• SCHEMBL8021778
• 94212-06-3
• 1-phenyl-2-(4-hydroxyphenyl)benzimidazole
• 4-(1-Phenyl-1H-benzimidazol-2-yl)phenol
• VJMBNNHQYFFNMU-UHFFFAOYSA-N

• Inchi： InChI=1S/C19H14N2O/c22-16-12-10-14(11-13-16)19-20-17-8-4-5-9-18(17)21(19)15-6-2-1-3-7-15/h1-13,22H
• InChI Key： VJMBNNHQYFFNMU-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)N2C3=CC=CC=C3N=C2C4=CC=C(C=C4)O

Computed Properties

• Exact Mass: 286.110613074Da
• Monoisotopic Mass: 286.110613074Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 38.1Ų